Cas no 181027-15-6 (Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate)

• Product Name: Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate
• CAS No: 181027-15-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD16341008
• CID: 4708332
• Update Time: 2025-06-25

Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate

• MDL： MFCD16341008
• Inchi： 1S/C16H16O4/c1-2-19-16(18)10-13(17)11-20-15-9-5-7-12-6-3-4-8-14(12)15/h3-9H,2,10-11H2,1H3
• InChI Key： KWMJZQVLNSEVKQ-UHFFFAOYSA-N
• SMILES： O(CC(CC(=O)OCC)=O)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 339
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate

Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate: A Comprehensive Overview

Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate, with the CAS number 181027-15-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthoxy group with a butanoate ester. The naphthoxy group, derived from naphthalene, contributes to the compound's aromatic stability and potential bioactivity. The butanoate ester, on the other hand, introduces a flexible chain that can influence the compound's solubility and reactivity.

Recent studies have highlighted the potential of Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate in various applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The compound's ability to undergo nucleophilic substitution reactions has made it a valuable intermediate in organic synthesis. Moreover, its structural features make it a promising candidate for drug design, particularly in the development of anti-inflammatory and antioxidant agents.

The synthesis of Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate involves a multi-step process that typically begins with the preparation of the naphthoxy derivative. This is followed by esterification with ethyl 3-oxobutanoate, a reaction that can be optimized using catalytic methods to enhance yield and purity. Recent advancements in green chemistry have also enabled the use of environmentally friendly solvents and catalysts for this synthesis, aligning with current sustainability goals.

In terms of pharmacokinetics, Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate has shown favorable properties in preclinical studies. Its absorption profile suggests efficient uptake in biological systems, while its metabolism appears to be mediated by cytochrome P450 enzymes. These findings are crucial for understanding its potential as a drug candidate and for guiding further optimization efforts.

Another area of interest is the compound's interaction with biological targets. Studies have demonstrated that Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate can modulate key signaling pathways involved in inflammation and oxidative stress. For example, it has been shown to inhibit COX-2 activity, making it a potential candidate for anti-inflammatory therapies. Additionally, its antioxidant properties suggest applications in protecting cells from oxidative damage.

Looking ahead, ongoing research is focused on improving the bioavailability and efficacy of Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate. This includes exploring novel delivery systems and investigating its combination with other bioactive compounds to enhance therapeutic outcomes. Furthermore, computational modeling techniques are being employed to predict its binding affinities to various targets, providing valuable insights for rational drug design.

In conclusion, Ethyl 4-(naphthalen-1-yloxy)-3-oxobutanoate represents a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure and promising biological properties make it a subject of ongoing research interest. As advancements in synthetic methods and biological studies continue to unfold, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.